Cas no 101767-28-6 (2-Methylthiazole-4-carbohydrazide)

2-Methylthiazole-4-carbohydrazide structure
101767-28-6 structure
Product Name:2-Methylthiazole-4-carbohydrazide
CAS No:101767-28-6
MF:C5H7N3OS
MW:157.193578958511
MDL:MFCD00662677
CID:139252
Update Time:2025-10-05

2-Methylthiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-Methylthiazole-4-carbohydrazide
    • 2-METHYL-THIAZOLE-4-CARBOXYLIC ACID HYDRAZIDE
    • 4-Thiazolecarboxylicacid, 2-methyl-, hydrazide
    • 2-methyl-1,3-thiazole-4-carbohydrazide
    • 2-Methyl-4-thiazolecarboxylic acid hydrazide
    • BUTTPARK 48\08-63
    • 2-METHYL-4-THIAZOLECARBOHYDRAZIDE
    • 4-Thiazolecarboxylicacid,2-methyl-,hydrazide(9CI)
    • 2-Methyl-1,3-thiazole-4-carboxylic acid hydrazide, 4-(Hydrazinocarbonyl)-2-methyl-1,3-thiazole
    • 4-Thiazolecarboxylic acid, 2-Methyl-, hydrazide
    • 2-methylthiazole-4-carboxylic acid hydrazide
    • Maybridge1_008436
    • Oprea1_810916
    • HMS565H10
    • SBB059506
    • WT1242
    • RP22112
    • MDL： MFCD00662677
    • Inchi： 1S/C5H7N3OS/c1-3-7-4(2-10-3)5(9)8-6/h2H,6H2,1H3,(H,8,9)
    • InChI Key： ONAWFUIPKRAZKL-UHFFFAOYSA-N
    • SMILES： S1C=C(C(NN)=O)N=C1C

Computed Properties

  • Exact Mass: 157.03100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.2
  • Topological Polar Surface Area: 96.2

Experimental Properties

  • Density: 1.355
  • Melting Point: 126-129
  • PSA: 96.25000
  • LogP: 1.14620

2-Methylthiazole-4-carbohydrazide Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22; S36/37/39
  • Hazardous Material Identification： Xi
  • Storage Condition：Sealed in dry,2-8°C
  • Risk Phrases：R20/21/22
  • Safety Term：S22-36/37/39

2-Methylthiazole-4-carbohydrazide Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Methylthiazole-4-carbohydrazide Pricemore >>

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Apollo Scientific
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